molecular formula C12H14ClN3O4 B8398048 Ethyl N-({2-[(4-chlorophenyl)carbonyl]hydrazinyl}carbonyl)glycinate

Ethyl N-({2-[(4-chlorophenyl)carbonyl]hydrazinyl}carbonyl)glycinate

Cat. No.: B8398048
M. Wt: 299.71 g/mol
InChI Key: JTCVLNOXLBLDHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl N-({2-[(4-chlorophenyl)carbonyl]hydrazinyl}carbonyl)glycinate is a useful research compound. Its molecular formula is C12H14ClN3O4 and its molecular weight is 299.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14ClN3O4

Molecular Weight

299.71 g/mol

IUPAC Name

ethyl 2-[[(4-chlorobenzoyl)amino]carbamoylamino]acetate

InChI

InChI=1S/C12H14ClN3O4/c1-2-20-10(17)7-14-12(19)16-15-11(18)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,15,18)(H2,14,16,19)

InChI Key

JTCVLNOXLBLDHH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CNC(=O)NNC(=O)C1=CC=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 12.95 g (75.9 mmol) of 4-chlorobenzhydrazide in 50 ml of dry THF was introduced at 50° C. and admixed dropwise with a solution of 10.0 g (77.5 mmol) of ethyl 2-isocyanatoacetate in 100 ml of dry THF. First of all a solution formed, and then a precipitate was produced. After the end of the addition, the mixture was stirred at 50° C. for 2 h more, then left to stand overnight at RT. The crystals were isolated by filtration, washed with a little diethyl ether and dried in an HV. This gave 21.43 g (89% of theory) of the title compound.
Quantity
12.95 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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